Cas no 679396-72-6 (1-(5-chlorothiophen-3-yl)-4,4,4-trifluorobutane-1,3-dione)

• Product Name: 1-(5-chlorothiophen-3-yl)-4,4,4-trifluorobutane-1,3-dione
• CAS No: 679396-72-6
• MF: C₈H₄ClF₃O₂S
• MW: 256.629370689392
• CID: 4139402
• PubChem ID: 85961111
• Update Time: 2025-06-11

1-(5-chlorothiophen-3-yl)-4,4,4-trifluorobutane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 1,3-Butanedione, 1-(5-chloro-3-thienyl)-4,4,4-trifluoro-
• 1-(5-chlorothiophen-3-yl)-4,4,4-trifluorobutane-1,3-dione
• EN300-1126477
• 679396-72-6

• Inchi： 1S/C8H4ClF3O2S/c9-7-1-4(3-15-7)5(13)2-6(14)8(10,11)12/h1,3H,2H2
• InChI Key： OIQIZVDKZXUIPQ-UHFFFAOYSA-N
• SMILES： C(C1C=C(Cl)SC=1)(=O)CC(=O)C(F)(F)F

Computed Properties

• Exact Mass: 255.9572627Da
• Monoisotopic Mass: 255.9572627Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 62.4Ų

Additional information on 1-(5-chlorothiophen-3-yl)-4,4,4-trifluorobutane-1,3-dione

Professional Introduction to 1-(5-chlorothiophen-3-yl)-4,4,4-trifluorobutane-1,3-dione (CAS No. 679396-72-6)

1-(5-chlorothiophen-3-yl)-4,4,4-trifluorobutane-1,3-dione, identified by its CAS number 679396-72-6, is a significant compound in the realm of pharmaceutical chemistry and materials science. This heterocyclic compound features a thiophene ring substituted with a chlorine atom at the 5-position and an acetylacetone-like structure with three fluorine atoms at the 4-position. Its unique structural attributes make it a valuable intermediate in the synthesis of various bioactive molecules and advanced materials.

The compound's molecular framework, characterized by the presence of both electron-withdrawing and electron-donating groups, contributes to its versatile reactivity. The 5-chlorothiophen-3-yl moiety introduces a region of enhanced electrophilicity, while the 4,4,4-trifluorobutane-1,3-dione segment provides stability and influences electronic properties. Such features are particularly advantageous in designing molecules with specific biological activities.

In recent years, researchers have been exploring the potential of this compound in drug discovery. Its structural motif is reminiscent of several known pharmacophores that exhibit antimicrobial, anti-inflammatory, and anticancer properties. For instance, derivatives of thiophene-based compounds have shown promise in targeting enzymes involved in cancer cell proliferation and metabolism. The introduction of fluorine atoms enhances metabolic stability and bioavailability, making it an attractive scaffold for medicinal chemists.

The synthesis of 1-(5-chlorothiophen-3-yl)-4,4,4-trifluorobutane-1,3-dione involves multi-step organic transformations that highlight the compound's synthetic utility. One common approach includes the condensation of ethyl acetoacetate with a suitable thiol derivative followed by fluorination and chlorination steps. These synthetic routes underscore the compound's role as a building block in constructing more complex molecules.

The compound's electronic properties also make it relevant in materials science. The combination of a thiophene ring and fluorinated aliphatic groups can lead to materials with desirable optical and electronic characteristics. Such materials are being investigated for applications in organic electronics, including organic light-emitting diodes (OLEDs) and photovoltaic cells. The electron-withdrawing nature of the 4,4,4-trifluorobutane-1,3-dione segment can modulate charge transport properties, making it a candidate for optimizing device performance.

Epidemiological studies have suggested that compounds containing thiophene derivatives may have protective effects against certain diseases. While more research is needed to fully elucidate these benefits, preliminary findings indicate that such compounds could modulate pathways involved in oxidative stress and inflammation. The presence of chlorine and fluorine atoms may further enhance these effects by influencing molecular interactions with biological targets.

The pharmaceutical industry has shown interest in developing novel therapeutic agents based on heterocyclic structures like thiophene derivatives. The structural diversity offered by 1-(5-chlorothiophen-3-yl)-4,4,4-trifluorobutane-1,3-dione allows for the creation of libraries of compounds that can be screened for biological activity. High-throughput screening (HTS) techniques combined with computational modeling have accelerated the discovery process by identifying lead compounds with promising pharmacokinetic profiles.

The compound's stability under various conditions makes it suitable for industrial applications as well. Its resistance to hydrolysis and oxidation ensures that it remains effective during storage and transportation. This stability is particularly important for pharmaceutical intermediates where shelf life is a critical factor.

In conclusion, 1-(5-chlorothiophen-3-yl)-4,4,4-trifluorobutane-1,3-dione (CAS No. 679396-72-6) represents a versatile compound with applications spanning pharmaceuticals and materials science. Its unique structural features offer opportunities for developing novel drugs and advanced materials with tailored properties. As research continues to uncover new applications for this compound, its significance in scientific innovation is likely to grow further.